(4-chlorophenyl)[4-(3-ethylphenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone

• IUPAC Name: (4-chlorophenyl)-[4-(3-ethylphenyl)-6-fluoro-1,1-dioxo-1λ6,4-benzothiazin-2-yl]methanone
• InChI: InChI=1S/C23H17ClFNO3S/c1-2-15-4-3-5-19(12-15)26-14-22(23(27)16-6-8-17(24)9-7-16)30(28,29)21-11-10-18(25)13-20(21)26/h3-14H,2H2,1H3
• InChI Key: JDJOYNANJLOYEK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)N2C=C(S(=O)(=O)C3=C2C=C(C=C3)F)C(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H17ClFNO3S
• Molecular Weight: 441.9 g/mol

Description

This compound is an organic molecule with several functional groups. It contains a benzothiazinone group (1,1-dioxido-4H-1,4-benzothiazin-2-yl), which is a type of heterocyclic compound. It also has a chlorophenyl group (4-chlorophenyl) and an ethylphenyl group (3-ethylphenyl), which are both types of aromatic compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography or NMR spectroscopy. These techniques can provide information on the arrangement of atoms in the molecule and the types of bonds between them.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include things like its melting point, boiling point, solubility, and reactivity. These properties would be determined experimentally.

Scientific Research Applications

Synthesis and Structural Analysis

• The structure of a related compound, (4-chlorophenyl)(2,4,6-trimethylphenyl)methanone, was redetermined to reveal disorder in one of the ethyl groups, which does not display a polymorphic phase transition upon cooling, attributed to the disorder in the ethyl group (Hiroki Takahashi, 2011).
• The synthesis of (4-chlorophenyl)-(1-oxo-1λ4-benzo[b]thien-2-yl)methanone and its reactivity towards sulfur- and oxygen-containing nucleophiles has been studied, providing a method for the functionalization of 2-acyl-benzo[b]thiophene derivatives (P. Pouzet et al., 1998).

Potential Applications

• A series of compounds including [4-(aryloxy)phenyl]cyclopropyl methanones synthesized from 4-chloro-4'-fluorobutyrophenone showed antitubercular activity against Mycobacterium tuberculosis, with some compounds demonstrating significant in vitro activity and oral efficacy in mice (S. S. Bisht et al., 2010).
• A study on the edge-to-face interaction between aromatic rings in clathrate formation with benzene, involving 4-chlorophenyl derivatives, highlighted the significance of these interactions in the formation of inclusion complexes (M. Eto et al., 2011).
• The synthesis and crystal structure of boric acid ester intermediates with benzene rings were investigated, demonstrating the utility of these compounds in crystallographic and conformational analyses (P.-Y. Huang et al., 2021).

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity, toxicity, and other factors. Without specific information on this compound, it’s not possible to provide details on its safety and hazards.